Cas no 54235-70-0 (Methanone, 1,3-dithian-2-ylidene-)

54235-70-0 structure
Product name:Methanone, 1,3-dithian-2-ylidene-
Methanone, 1,3-dithian-2-ylidene- Chemical and Physical Properties
Names and Identifiers
-
- Methanone, 1,3-dithian-2-ylidene-
- 1,3-dithian-2-ylidenemethanone
- SCHEMBL11806330
- DTXSID90482255
- 54235-70-0
-
- Inchi: InChI=1S/C5H6OS2/c6-4-5-7-2-1-3-8-5/h1-3H2
- InChI Key: JJDZTZCXIPRHKM-UHFFFAOYSA-N
- SMILES: O=C=C1SCCCS1
Computed Properties
- Exact Mass: 145.98608
- Monoisotopic Mass: 145.98600716g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 118
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 67.7Ų
Experimental Properties
- PSA: 17.07
Methanone, 1,3-dithian-2-ylidene- Related Literature
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Lijiao Ao,Xinjia Hu,Meng Xu,Qiqing Zhang,Liang Huang Dalton Trans., 2020,49, 4669-4674
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Kyu Man Youn,Dae Hyun Ahn,Gyeong Heon Kim,Durai Karthik,Ju Young Lee,Jang Hyuk Kwon New J. Chem., 2018,42, 5532-5539
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Pranav Tiwari,Navpreet Kaur,Vinay Sharma,Hyeonggon Kang,Jamal Uddin New J. Chem., 2019,43, 17058-17068
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5. Au nano dumbbells catalyzed the cutting of graphene oxide sheets upon plasmon-enhanced reduction†Xiaotian Wang,Mingyun Zhu,Wanlin Fu,Chengqian Huang,Qing Gu,Tingying Helen Zeng,Yunqian Dai,Yueming Sun RSC Adv., 2016,6, 46218-46225
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